N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C22H16N4O2/c23-21(16-9-6-12-24-14-16)26-28-22(27)18-13-20(15-7-2-1-3-8-15)25-19-11-5-4-10-17(18)19/h1-14H,(H2,23,26)
• InChI Key: IQUAJUZDTAYLIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)ON=C(C4=CN=CC=C4)N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O/N=C(/C4=CN=CC=C4)\N
• Molecular Formula: C22H16N4O2
• Molecular Weight: 368.4 g/mol

Description

N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide is a chemical compound that has been widely studied in scientific research. It is a type of carbonyl compound that has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide involves the inhibition of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit viral replication.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide is its potential as a research tool in various fields of study. However, one of the limitations is that it has not yet been extensively studied in clinical trials, so its potential therapeutic applications are not yet fully understood.

Future Directions

There are many potential future directions for research on N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide. Some possible areas of study include its potential as an anti-inflammatory agent, its potential as an antitumor agent, and its potential as an antiviral agent. Additionally, further research is needed to fully understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide involves the reaction of 2-phenyl-4-quinolinecarboxylic acid with thionyl chloride to form 2-phenyl-4-chloroquinoline. This is then reacted with N-(3-pyridyl)carboximidoyl chloride to form N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide.

Scientific Research Applications

N'-{[(2-phenyl-4-quinolinyl)carbonyl]oxy}-3-pyridinecarboximidamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antitumor, and antiviral properties.